Cas no 2138375-89-8 (2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138375-89-8
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5890341
• PubChem ID: 165478901
• Update Time: 2025-07-01

2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• 2-cyclobutyl-7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• 2138375-89-8
• EN300-1077991

• Inchi： 1S/C13H17N3O/c1-8(2)10-6-11-14-13(9-4-3-5-9)15-16(11)12(17)7-10/h6-9H,3-5H2,1-2H3,(H,14,15)
• InChI Key： PEVQQUXFTBBTTR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)C)C=C2N=C(C3CCC3)NN21

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.7Ų

Additional information on 2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol (CAS No. 2138375-89-8)

The compound 2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol, identified by its CAS number 2138375-89-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused triazolo[1,5-a]pyridine core with cyclobutyl and propan-2-yl substituents, has garnered attention due to its unique structural properties and potential therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic scaffolds in drug design. The triazolo[1,5-a]pyridine moiety is particularly noteworthy for its ability to modulate biological pathways by interacting with specific target proteins and enzymes. The presence of the cyclobutyl group enhances the compound's lipophilicity, improving membrane permeability and potentially facilitating better oral bioavailability. Additionally, the propan-2-yl substituent introduces a metabolic handle that can be exploited for optimization of pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Studies have demonstrated that derivatives of the triazolo[1,5-a]pyridine scaffold can exhibit neuroprotective properties by inhibiting oxidative stress and modulating neurotransmitter systems. The 2-cyclobutyl group further contributes to this activity by stabilizing the molecule's conformation, allowing for more effective binding to neurological targets. Furthermore, preliminary in vitro assays suggest that this compound may have anti-inflammatory effects, making it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease.

In the realm of oncology, the 1,2,4triazolo[1,5-a]pyridin-5-ol core has shown promise as a scaffold for developing kinase inhibitors. The structural flexibility provided by the triazole ring allows for precise tuning of binding interactions with protein kinases, which are critical targets in cancer therapy. The 7-(propan-2-yl) substitution enhances selectivity by optimizing hydrogen bonding patterns and hydrophobic interactions with the active site of kinases. This dual functionality makes the compound an attractive lead for further development into novel anticancer agents.

The synthesis of 2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol presents an intriguing challenge due to the complexity of the fused heterocyclic system. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the triazolo[1,5-a]pyridine core efficiently. These techniques not only improve yield but also allow for modular synthesis, enabling rapid exploration of structural analogs with tailored biological activities.

Computational studies have played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have revealed that the cyclobutyl and propan-2-yl groups are critical for optimal binding affinity to biological targets. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the triazole ring, which are essential for modulating reactivity and stability. These computational approaches have guided experimental efforts and accelerated the discovery process.

The pharmacokinetic profile of 2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol is another area of active investigation. Preclinical studies indicate that this compound exhibits favorable solubility and metabolic stability, suggesting potential for oral administration. The cyclobutyl group contributes to its lipophilicity while minimizing hepatotoxicity risks associated with highly lipophilic molecules. Furthermore, preliminary toxicological assessments have shown no significant adverse effects at tested doses, paving the way for further clinical development.

Future directions in research on this compound include exploring its potential in combination therapies. The ability of triazolo[1,5-a]pyridine derivatives to modulate multiple biological pathways makes them ideal candidates for synergistic approaches in treating complex diseases such as cancer and neurodegenerative disorders. Additionally, exploring derivatives with modified substituents may uncover novel mechanisms of action and enhance therapeutic efficacy.

In conclusion,2-cyclobutyl-7-(propan-2-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol (CAS No. 2138375-89-8) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery efforts aimed at addressing critical unmet medical needs.